Cas no 1862894-77-6 (5-[(Azetidin-1-yl)methyl]furan-2-carbaldehyde)

• Product Name: 5-[(Azetidin-1-yl)methyl]furan-2-carbaldehyde
• CAS No: 1862894-77-6
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 5766091
• PubChem ID: 130547838
• Update Time: 2025-10-31

5-[(Azetidin-1-yl)methyl]furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1196909
• 5-[(Azetidin-1-yl)methyl]furan-2-carbaldehyde
• 1862894-77-6
• 2-Furancarboxaldehyde, 5-(1-azetidinylmethyl)-

• Inchi： 1S/C9H11NO2/c11-7-9-3-2-8(12-9)6-10-4-1-5-10/h2-3,7H,1,4-6H2
• InChI Key： YOJNBSANIISLEU-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1CN1CCC1

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 33.4Ų

Experimental Properties

• Density: 1.225±0.06 g/cm3(Predicted)
• Boiling Point: 265.2±30.0 °C(Predicted)
• pka: 6.40±0.10(Predicted)

Additional information on 5-[(Azetidin-1-yl)methyl]furan-2-carbaldehyde

Introduction to 5-[(Azetidin-1-yl)methyl]furan-2-carbaldehyde (CAS No. 1862894-77-6)

5-[(Azetidin-1-yl)methyl]furan-2-carbaldehyde is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1862894-77-6, has garnered considerable attention due to its potential applications in the development of novel pharmaceutical agents and agrochemicals. The molecular structure of this compound consists of a furancarbaldehyde moiety linked to an azetidinyl group, which endows it with distinct reactivity and biological activity.

The synthesis and characterization of 5-[(Azetidin-1-yl)methyl]furan-2-carbaldehyde have been extensively studied in recent years. Researchers have explored various synthetic pathways to optimize yield and purity, often employing transition metal-catalyzed reactions and organometallic intermediates. These synthetic approaches not only enhance the efficiency of production but also provide insights into the mechanistic aspects of the reaction. The compound’s stability under different conditions, including temperature and pH, has been a focal point of investigation, ensuring its suitability for industrial-scale applications.

One of the most compelling aspects of 5-[(Azetidin-1-yl)methyl]furan-2-carbaldehyde is its potential as a building block in drug discovery. The presence of both the aldehyde and azetidine functionalities makes it a versatile intermediate for the synthesis of more complex molecules. Recent studies have highlighted its role in the development of inhibitors targeting various biological pathways, including those involved in inflammation and cancer. The aldehyde group can undergo condensation reactions with amines and hydrazines, forming Schiff bases and hydrazones, respectively, which are known for their pharmacological properties.

The azetidine ring, on the other hand, is a privileged scaffold in medicinal chemistry due to its ability to mimic natural amino acid structures. This feature has led to the exploration of azetidine derivatives as enzyme inhibitors and receptor ligands. In particular, 5-[(Azetidin-1-yl)methyl]furan-2-carbaldehyde has been investigated for its potential in modulating enzymes such as kinases and proteases, which are often implicated in disease pathogenesis. Preliminary computational studies suggest that this compound can interact with specific residues in the active sites of these enzymes, leading to potent inhibitory effects.

In addition to its pharmaceutical applications, 5-[(Azetidin-1-yl)methyl]furan-2-carbaldehyde has shown promise in agrochemical research. Its structural features make it a suitable candidate for developing novel pesticides and herbicides. The compound’s ability to undergo bioconjugation reactions allows for the creation of targeted delivery systems that can enhance the efficacy of agrochemicals while minimizing environmental impact. Field trials have begun to assess its performance in controlling pests and weeds, with encouraging results indicating its potential as a next-generation agricultural input.

The chemical properties of 5-[(Azetidin-1-yl)methyl]furan-2-carbaldehyde also make it an attractive candidate for material science applications. Its reactivity with various functional groups enables the synthesis of polymers and coatings with tailored properties. For instance, polymerization reactions involving this compound have yielded materials with enhanced thermal stability and mechanical strength. These properties are particularly valuable in industries requiring durable and high-performance materials, such as aerospace and automotive.

The safety profile of 5-[(Azetidin-1-yl)methyl]furan-2-carbaldehyde is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living organisms. These studies have demonstrated that the compound is well-tolerated at moderate doses but may exhibit some toxicity at higher concentrations. Understanding these effects is crucial for determining safe handling procedures and maximizing therapeutic benefits while minimizing risks.

The future prospects for 5-[(Azetidin-1-yl)methyl]furan-2-carbaldehyde are vast and multifaceted. Ongoing research aims to further optimize its synthesis, explore new applications, and improve its safety profile. Collaborative efforts between academia and industry are essential to translate laboratory findings into practical applications that benefit society. As our understanding of this compound grows, so too does its potential to revolutionize various fields, from medicine to agriculture to materials science.